Cas no 1611-82-1 (tert-Butyl hypobromite)
tert-Butyl hypobromite structure
Product Name:tert-Butyl hypobromite
CAS No:1611-82-1
MF:C4H9BrO
MW:153.017660856247
CID:2656446
PubChem ID:12654691
Update Time:2025-04-21
tert-Butyl hypobromite Chemical and Physical Properties
Names and Identifiers
-
- Hypobromous acid tert-butyl ester
- tert-butyl hypobromite
- DTXCID70456656
- SCHEMBL9323711
- DTXSID40505847
- 1611-82-1
- t-butyl hypobromite
- Hypobromous acid, 1,1-dimethylethyl ester
- tert-Butyl hypobromite
-
- Inchi: 1S/C4H9BrO/c1-4(2,3)6-5/h1-3H3
- InChI Key: IODUDVQDMKBOJC-UHFFFAOYSA-N
- SMILES: BrOC(C)(C)C
Computed Properties
- Exact Mass: 151.98368Da
- Monoisotopic Mass: 151.98368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 37.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 9.2Ų
tert-Butyl hypobromite Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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